Cas no 2067-33-6 (5-Bromovaleric acid)

5-Bromovaleric acid (CAS 2067-33-6) is a brominated carboxylic acid with the molecular formula C₅H₉BrO₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound features a reactive bromine atom and a carboxylic acid functional group, enabling nucleophilic substitution and condensation reactions. Its five-carbon chain offers flexibility in constructing cyclic or linear structures. 5-Bromovaleric acid is valued for its stability, high purity, and consistent performance in reactions such as esterifications and amide formations. It is commonly used in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals under controlled conditions.
5-Bromovaleric acid structure
5-Bromovaleric acid structure
Product Name:5-Bromovaleric acid
CAS No:2067-33-6
MF:C5H9BrO2
MW:181.027761220932
MDL:MFCD00004414
CID:42418
PubChem ID:16368
Update Time:2025-06-08

5-Bromovaleric acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromopentanoic acid
    • 5-Bromovaleric acid, (5-Bromopentanoic acid)
    • 5_bromovaleric acid
    • 5-Bromovaleric acid
    • 5-BROMO-N-VALERIC ACID
    • 1-Bromo-4-carboxybutane
    • 2-BROMOVALERIC ACID
    • 5-bromo-pentanoic acid
    • 5-bromo-pentanoicaci
    • 5-BROMOVALENC ACID
    • 5-bromovalerianic acid
    • Pentanoic acid,5-bromo
    • RARECHEM AL BO 0181
    • Valeric acid, 5-bromo- (6CI,7CI,8CI)
    • 5-Bromo-1-pentanoic acid
    • Pentanoic acid, 5-bromo-
    • d-Bromovaleric acid
    • Valeric acid, 5-bromo-
    • .delta.-Bromovaleric acid
    • WNXNUPJZWYOKMW-UHFFFAOYSA-N
    • delta-Bromovaleric acid
    • 5-bromo valeric acid
    • PubChem3843
    • 5-bromoval eric acid
    • 5-bromo pentanoic acid
    • Valeric acid, 5-bromo
    • KSC203E4P
    • AMOT0222
    • AS-13054
    • MFCD00004414
    • InChI=1/C5H9BrO2/c6-4-2-1-3-5(7)8/h1-4H2,(H,7,8)
    • FT-0620181
    • UNII-Z7DY4J7HZR
    • 5-BROMOPENTANOICACID
    • EN300-20664
    • 5-Bromovaleric acid, 97%
    • DTXSID2062163
    • AKOS000120301
    • A15362
    • CS-W017172
    • AM85660
    • Z7DY4J7HZR
    • F2191-0173
    • NSC53507
    • 2067-33-6
    • Z104479696
    • NSC-53507
    • BCP26779
    • AI3-11743
    • SCHEMBL214058
    • AC-1769
    • NS00026712
    • B1169
    • PD192647
    • EINECS 218-185-3
    • B-9250
    • WNXNUPJZWYOKMW-UHFFFAOYSA-
    • NSC 53507
    • 5-Bromovaleric acid,98%
    • Pentanoic acid, 5bromo
    • DTXCID8036366
    • Valeric acid, 5bromo
    • deltaBromovaleric acid
    • 5Bromopentanoic acid
    • MDL： MFCD00004414
    • Inchi： 1S/C5H9BrO2/c6-4-2-1-3-5(7)8/h1-4H2,(H,7,8)
    • InChI Key： WNXNUPJZWYOKMW-UHFFFAOYSA-N
    • SMILES： BrCCCCC(=O)O
    • BRN： 1745664

Computed Properties

  • Exact Mass: 179.97900
  • Monoisotopic Mass: 179.978592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Prismatic crystals.
  • Density: 1.4210 (rough estimate)
  • Melting Point: 38-40 °C (lit.)
  • Boiling Point: 152°C/17mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.4790 (estimate)
  • Solubility: 95% ethanol: soluble50mg/mL, clear, colorless to faintly yellow
  • Water Partition Coefficient: Soluble in ethanol. Insoluble in water.
  • PSA: 37.30000
  • LogP: 1.63620
  • Solubility: Soluble in ethanol and ether, slightly soluble in water.
  • Sensitiveness: Sensitive to light

5-Bromovaleric acid Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN3261
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： C
  • Packing Group：III
  • Hazard Level：8
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：0-10°C

5-Bromovaleric acid Customs Data

  • HS CODE：29159080
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

5-Bromovaleric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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ChemScence
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5-Bromovaleric acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2067-33-6)5-Bromovaleric acid
Order Number:sfd15120
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2067-33-6)5-Bromovaleric acid
Order Number:LE3745;LE2468923
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com

5-Bromovaleric acid Related Literature

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2067-33-6 (5-Bromovaleric acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2067-33-6)5-Bromovaleric acid
sfd15120
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2067-33-6)5-Bromovaleric acid
LE3745;LE2468923
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email